![molecular formula C19H20ClNO4S2 B2987840 Methyl 2-((1-((4'-chloro-[1,1'-biphenyl]-3-yl)sulfonyl)pyrrolidin-3-yl)thio)acetate CAS No. 1795296-12-6](/img/structure/B2987840.png)
Methyl 2-((1-((4'-chloro-[1,1'-biphenyl]-3-yl)sulfonyl)pyrrolidin-3-yl)thio)acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“Methyl 2-((1-((4’-chloro-[1,1’-biphenyl]-3-yl)sulfonyl)pyrrolidin-3-yl)thio)acetate” is a complex organic compound. It contains a biphenyl group which is a type of aromatic hydrocarbon with two phenyl rings . It also has a chloro group attached to the biphenyl, a sulfonyl group attached to a pyrrolidine ring, and a thioacetate group attached to the same pyrrolidine ring .
Synthesis Analysis
The synthesis of such a compound would likely involve multiple steps, including the formation of the biphenyl group, the introduction of the chloro group, the formation of the pyrrolidine ring, and the attachment of the sulfonyl and thioacetate groups . The exact methods would depend on the specific reactions used.Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and a cyclic structure (the pyrrolidine ring). The biphenyl group could potentially have different conformations depending on the rotation around the bond connecting the two phenyl rings .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the different functional groups present. For example, the chloro group is a good leaving group, so it could potentially be replaced by other groups in a substitution reaction . The sulfonyl group could potentially participate in reactions involving the sulfur atom .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure and the functional groups present. For example, the presence of the polar sulfonyl group could influence its solubility in different solvents .Scientific Research Applications
Medicinal Chemistry: Drug Synthesis
The biphenyl moiety, a core part of this compound, is significant in medicinal chemistry. It’s often used in the synthesis of drugs due to its structural stability and ability to interact with various biological targets . This compound could be utilized to create new pharmacological agents, including anti-inflammatory, antimicrobial, and antitumor drugs, leveraging the biphenyl scaffold’s versatility.
Organic Light-Emitting Diodes (OLEDs)
Biphenyl derivatives are crucial in the development of fluorescent layers for OLEDs . The compound could be investigated for its electronic properties and potential use in OLED technology, which is pivotal for creating more efficient and durable displays.
Liquid Crystal Development
The biphenyl structure is a common building block for basic liquid crystals . Research into the electro-optical properties of Methyl 2-((1-((4’-chloro-[1,1’-biphenyl]-3-yl)sulfonyl)pyrrolidin-3-yl)thio)acetate could lead to advancements in liquid crystal displays (LCDs) and other technologies that rely on liquid crystals.
Agricultural Products
Biphenyl derivatives are used in the production of agricultural products . This compound could be explored for its potential use in developing new pesticides or herbicides, contributing to more effective and possibly safer agricultural practices.
Advanced Material Synthesis
The unique biphenyl structure of this compound makes it a candidate for the synthesis of advanced materials . Its incorporation into polymers or nanomaterials could enhance material properties such as thermal stability, rigidity, and electronic conductivity.
Biological Activity Studies
Due to the presence of the biphenyl moiety, this compound could exhibit a range of biological activities . Studies could focus on its potential antibacterial, antifungal, and antiviral properties, which are crucial in the development of new treatments and preventive measures against various diseases.
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
methyl 2-[1-[3-(4-chlorophenyl)phenyl]sulfonylpyrrolidin-3-yl]sulfanylacetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20ClNO4S2/c1-25-19(22)13-26-17-9-10-21(12-17)27(23,24)18-4-2-3-15(11-18)14-5-7-16(20)8-6-14/h2-8,11,17H,9-10,12-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HHNRZSGBFZBJTM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CSC1CCN(C1)S(=O)(=O)C2=CC=CC(=C2)C3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20ClNO4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
426.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-((1-((4'-chloro-[1,1'-biphenyl]-3-yl)sulfonyl)pyrrolidin-3-yl)thio)acetate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.